1-[3-(difluoromethoxy)phenyl]cyclobutan-1-amine hydrochloride

• Molecular Formula: C11H14ClF2NO
• Molecular Weight: 249.7
• CAS No.: 2680529-56-8

Description

1-[3-(difluoromethoxy)phenyl]cyclobutan-1-amine hydrochloride, also known as DFMCB, is a fluorinated cyclobutane derivative of 1-aminocyclobutanecarboxylic acid, a compound which has been studied extensively in the scientific community. DFMCB has been studied for its potential applications in various scientific fields, including drug discovery, medicinal chemistry, and biochemistry.

Scientific Research Applications

1-[3-(difluoromethoxy)phenyl]cyclobutan-1-amine hydrochloride has been studied for its potential applications in various scientific fields. In the field of drug discovery, this compound has been studied for its ability to bind to and inhibit the activity of various enzymes, such as the cytochrome P450 enzyme family, which is involved in the metabolism of drugs. Additionally, this compound has been studied for its potential use as a therapeutic agent, as it has been shown to possess anti-inflammatory, anti-bacterial, and anti-cancer properties. In the field of medicinal chemistry, this compound has been studied for its ability to form stable complexes with metal ions, which can be used in drug delivery systems. In the field of biochemistry, this compound has been studied for its ability to act as a molecular chaperone, which can be used to stabilize proteins and other biomolecules.

Mechanism of Action

The mechanism of action of 1-[3-(difluoromethoxy)phenyl]cyclobutan-1-amine hydrochloride is not fully understood, but it is believed to inhibit the activity of enzymes by binding to them and preventing them from functioning normally. Additionally, this compound has been shown to interact with metal ions, forming stable complexes which can be used in drug delivery systems. It has also been shown to act as a molecular chaperone, stabilizing proteins and other biomolecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood, but it has been shown to possess anti-inflammatory, anti-bacterial, and anti-cancer properties. Additionally, this compound has been shown to inhibit the activity of enzymes involved in drug metabolism, as well as to stabilize proteins and other biomolecules.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[3-(difluoromethoxy)phenyl]cyclobutan-1-amine hydrochloride in lab experiments include its ability to form stable complexes with metal ions, its ability to inhibit the activity of enzymes, and its ability to act as a molecular chaperone. Additionally, this compound is relatively inexpensive and easy to synthesize. The main limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, so its effects cannot be predicted with certainty.

Future Directions

The future of 1-[3-(difluoromethoxy)phenyl]cyclobutan-1-amine hydrochloride research is promising, as its potential applications in drug discovery, medicinal chemistry, and biochemistry are vast. In the field of drug discovery, future research could focus on further understanding the mechanism of action of this compound and its ability to inhibit the activity of enzymes involved in drug metabolism. In the field of medicinal chemistry, future research could focus on developing novel drug delivery systems using this compound-metal ion complexes. In the field of biochemistry, future research could focus on further understanding the role of this compound as a molecular chaperone and its ability to stabilize proteins and other biomolecules. Additionally, further research could be conducted to explore the potential therapeutic applications of this compound, such as its anti-inflammatory, anti-bacterial, and anti-cancer properties.

Synthesis Methods

1-[3-(difluoromethoxy)phenyl]cyclobutan-1-amine hydrochloride can be synthesized through a variety of methods, including the use of a nucleophilic substitution reaction, a Grignard reaction, or a Wittig reaction. The most common method of synthesis is the nucleophilic substitution reaction, which involves the use of a nucleophile, such as a Grignard reagent, to attack a carbon atom in the ring structure of this compound. The reaction is then followed by hydrolysis of the resulting product to form this compound hydrochloride.